Cas no 3415-68-7 (1,2-Benzenediol,4-(1,2-dihydroxyethyl)-, 1-(hydrogen sulfate))

1,2-Benzenediol,4-(1,2-dihydroxyethyl)-, 1-(hydrogen sulfate) structure
3415-68-7 structure
Product Name:1,2-Benzenediol,4-(1,2-dihydroxyethyl)-, 1-(hydrogen sulfate)
CAS No:3415-68-7
MF:C9H12O7S
MW:264.252382278442
CID:295659
PubChem ID:3035420
Update Time:2025-04-19

1,2-Benzenediol,4-(1,2-dihydroxyethyl)-, 1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-(1,2-dihydroxyethyl)-, 1-(hydrogen sulfate)
    • [2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)ethyl] hydrogen sulfate
    • LogP
    • 3-Methoxy-4-hydroxyphenylglycol sulfate conjugate
    • 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate
    • DTXSID70388786
    • (3-Methoxy-4-sulfonyloxyphenyl)glycol
    • Q27161837
    • 2-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)ethyl hydrogen sulfate
    • 1,2-Ethanediol, 1-(4-hydroxy-3-methoxyphenyl)-, mono(hydrogen sulfate)
    • MHPG-sulphate
    • 4-Hydroxy-3-methoxyphenylglycol sulphate
    • 28700-49-4
    • DTXSID10951352
    • CHEBI:89644
    • 3-Methoxy-4-Hydroxyphenyl Glycol Sulfate
    • 3415-68-7
    • 3-methoxy-4-hydroxyphenylglycol sulfate
    • [2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)ethoxy]sulfonic acid
    • Mhpg-SO4
    • MHPG-sulfate
    • Inchi: 1S/C9H12O7S/c1-15-8-4-6(2-3-7(8)11)9(5-10)16-17(12,13)14/h2-4,9-11H,5H2,1H3,(H,12,13,14)
    • InChI Key: SBKADJXSGGTEPN-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC(CO)C1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 250.0147
  • Monoisotopic Mass: 264.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.756
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.661
  • PSA: 124.29

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